Cas no 287472-25-7 (5-Pyrimidineacetonitrile,a-amino-)

• Product Name: 5-Pyrimidineacetonitrile,a-amino-
• CAS No: 287472-25-7
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 248743
• PubChem ID: 20080448
• Update Time: 2025-04-19

5-Pyrimidineacetonitrile,a-amino- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetonitrile,a-amino-
• 5-Pyrimidineacetonitrile, alpha-amino- (9CI)
• 2-amino-2-pyrimidin-5-ylacetonitrile
• DTXSID701301260
• 2-amino-2-(pyrimidin-5-yl)acetonitrile
• Amino(pyrimidin-5-yl)acetonitrile
• alpha-Amino-5-pyrimidineacetonitrile
• 287472-25-7
• Amino (pyrimidin-5-yl)acetonitrile
• SCHEMBL8305141
• AKOS006337620
• YGRHTKCWNUWRLG-UHFFFAOYSA-N

• Inchi： 1S/C6H6N4/c7-1-6(8)5-2-9-4-10-3-5/h2-4,6H,8H2
• InChI Key： YGRHTKCWNUWRLG-UHFFFAOYSA-N
• SMILES： NC(C#N)C1=CN=CN=C1

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines